Cas no 76282-95-6 (4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
• CAS No: 76282-95-6
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 538072
• PubChem ID: 12794885
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)chromen-4-one
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-chromen-4-one
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
• 76282-95-6
• DTXSID00510093

• Inchi： 1S/C16H12O5/c1-20-13-6-5-9(7-11(13)18)15-8-12(19)16-10(17)3-2-4-14(16)21-15/h2-8,17-18H,1H3
• InChI Key： TUSGXKVWDJGRSU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C=C1C1C=CC(=C(C=1)O)OC)=O)O

Computed Properties

• Exact Mass: 284.06846
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids